Cas no 797806-64-5 (3-{5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propanoic acid)

3-{5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propanoic acid structure
797806-64-5 structure
Product Name:3-{5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propanoic acid
CAS No:797806-64-5
MF:C7H6F3N3O3S
MW:269.201050281525
MDL:MFCD01232130
CID:1068328
PubChem ID:655396
Update Time:2025-04-20

3-{5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • N-(5-Trifluoromethyl-[1,3,4]thiadiazol-2-yl)-succinamic acid
    • 4-oxo-4-{[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino}butanoic acid
    • AC1LCSNH
    • CTK7G8300
    • F1725-0052
    • MolPort-001-951-550
    • 3-{5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propanoic acid
    • 3-{[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propanoic acid
    • A917960
    • MS-2075
    • cid_655396
    • SR-01000323565-1
    • SR-01000323565
    • MLS000071060
    • N-(5-trifluoromethyl-[1,3,4]thiadiazol-2-yl)-succinamic acid, AldrichCPR
    • CHEMBL1399230
    • BB 0216414
    • 4-oxo-4-((5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)amino)butanoicacid
    • XGB80664
    • SDCCGMLS-0025759.P002
    • 4-oxidanylidene-4-[[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino]butanoic acid
    • BDBM55999
    • HMS2290L15
    • EN300-236062
    • BAS 00929185
    • 4-oxo-4-((5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)amino)butanoic acid
    • SMR000009735
    • AKOS000678098
    • 4-keto-4-[[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino]butyric acid
    • DTXSID40349607
    • 797806-64-5
    • 4-oxo-4-[[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino]butanoic acid
    • MDL: MFCD01232130
    • Inchi: 1S/C7H6F3N3O3S/c8-7(9,10)5-12-13-6(17-5)11-3(14)1-2-4(15)16/h1-2H2,(H,15,16)(H,11,13,14)
    • InChI Key: PTYFZPOMQNHYHW-UHFFFAOYSA-N
    • SMILES: S1C(C(F)(F)F)=NN=C1NC(CCC(=O)O)=O

Computed Properties

  • Exact Mass: 269.00819672g/mol
  • Monoisotopic Mass: 269.00819672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 120Ų

3-{5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propanoic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-{5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propanoic acid Pricemore >>

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